Cas no 1392210-92-2 (2,5,7-Triazaspiro[3.4]octan-6-one)

• Product Name: 2,5,7-Triazaspiro[3.4]octan-6-one
• CAS No: 1392210-92-2
• MF: C₅H₉N₃O
• MW: 127.1445
• CID: 4668372
• PubChem ID: 75531159
• Update Time: 2025-11-02

2,5,7-Triazaspiro[3.4]octan-6-one Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Triazaspiro[3.4]octan-6-one

• Inchi： 1S/C5H9N3O/c9-4-7-3-5(8-4)1-6-2-5/h6H,1-3H2,(H2,7,8,9)
• InChI Key： FBEGJTXDAHQEAI-UHFFFAOYSA-N
• SMILES： O=C1N([H])C([H])([H])C2(C([H])([H])N([H])C2([H])[H])N1[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Topological Polar Surface Area: 53.2

Additional information on 2,5,7-Triazaspiro[3.4]octan-6-one

Recent Advances in the Study of 2,5,7-Triazaspiro[3.4]octan-6-one (CAS: 1392210-92-2)

The compound 2,5,7-Triazaspiro[3.4]octan-6-one (CAS: 1392210-92-2) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting protein-protein interactions (PPIs) and enzyme inhibition. This spirocyclic structure has attracted significant attention due to its unique three-dimensional geometry and potential for high selectivity in biological systems. Recent studies have explored its applications in oncology, neurodegenerative diseases, and infectious diseases, with several research groups reporting promising preclinical results.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a selective inhibitor of bromodomain-containing proteins, particularly BRD4. The research team from the University of Cambridge utilized structure-based drug design to optimize the 2,5,7-Triazaspiro[3.4]octan-6-one scaffold, achieving nanomolar potency against cancer cell lines while maintaining excellent selectivity over other bromodomain family members. The study highlighted the compound's potential as a lead structure for epigenetic cancer therapies.

In the field of neurodegenerative diseases, researchers at Stanford University reported in Nature Chemical Biology (2024) that derivatives of 2,5,7-Triazaspiro[3.4]octan-6-one showed remarkable activity in modulating tau protein aggregation, a key pathological feature in Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it particularly attractive for CNS-targeted therapies. The team identified specific structural modifications that enhanced both potency and brain exposure while minimizing off-target effects.

Recent synthetic methodology developments have significantly improved access to 2,5,7-Triazaspiro[3.4]octan-6-one derivatives. A 2024 publication in Organic Letters described a novel asymmetric synthesis route that enables the production of enantiomerically pure forms of the compound, addressing previous challenges in stereochemical control. This advancement is particularly important given the increasing recognition of the importance of chirality in drug-target interactions.

From a safety perspective, toxicology studies conducted by the European Medicines Agency (2023) on several 2,5,7-Triazaspiro[3.4]octan-6-one derivatives revealed favorable safety profiles in animal models, with no significant off-target toxicity observed at therapeutic doses. These findings support the continued development of this compound class for clinical applications.

Looking forward, several pharmaceutical companies have initiated preclinical development programs based on the 2,5,7-Triazaspiro[3.4]octan-6-one scaffold. The compound's versatility and demonstrated biological activity across multiple therapeutic areas suggest it may become an important structural motif in future drug discovery efforts. Ongoing research is focusing on expanding its applications to other disease areas and further optimizing its drug-like properties.